Cas no 62926-89-0 (Benzenamine, 2-[(methylthio)methyl]-6-nitro-)
62926-89-0 structure
Product Name:Benzenamine, 2-[(methylthio)methyl]-6-nitro-
CAS No:62926-89-0
MF:C8H10N2O2S
MW:198.242200374603
CID:428702
PubChem ID:12357490
Update Time:2025-04-19
Benzenamine, 2-[(methylthio)methyl]-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-[(methylthio)methyl]-6-nitro-
- 2-(methylsulfanylmethyl)-6-nitroaniline
- 2-[(Methylsulfanyl)methyl]-6-nitroaniline
- 62926-89-0
- DTXSID50493822
-
- Inchi: 1S/C8H10N2O2S/c1-13-5-6-3-2-4-7(8(6)9)10(11)12/h2-4H,5,9H2,1H3
- InChI Key: SEAQWCJGPZAYEB-UHFFFAOYSA-N
- SMILES: S(C)CC1C=CC=C(C=1N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 198.0464
- Monoisotopic Mass: 198.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 97.1Ų
Experimental Properties
- PSA: 69.16
Benzenamine, 2-[(methylthio)methyl]-6-nitro- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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